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Compound of Interest

Compound Name: Thiol-C9-PEG5-acid

Cat. No.: B12415879

For researchers, scientists, and professionals in drug development, the quality and purity of
chemical reagents are paramount. This guide provides an in-depth overview of the commercial
sources for Thiol-C9-PEG5-acid, a heterobifunctional PROTAC linker, and details the
analytical methodologies crucial for its purity assessment.

Commercial Availability and Specifications

Thiol-C9-PEG5-acid is available from a range of specialized chemical suppliers. While specific
formulations and grades may vary, the compound is generally offered at a purity of 95% or
higher. The following table summarizes the offerings from several key commercial vendors. It is
important to note that while Certificates of Analysis (CoA) with detailed batch-specific purity
data are typically available upon request from the suppliers, this information is not always
publicly accessible on their websites.
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. Product CAS Molecular Molecular Stated
Supplier . .
Name Number Formula Weight Purity
DC Thiol-C9-
130727-42-3 C22H4407S 452.65 >95%
Chemicals PEGb5-acid
MedchemExp  Thiol-C9-
) 130727-42-3 C22H4407S 452.65 >95%
ress PEGb5-acid
Thiol-C9-
Chemsrc 130727-42-3 C19H4005S 380.58 >95.0%
PEG5
Thiol-PEG3- 1347750-82-
BroadPharm d 6 C9H1805S 238.3 >95%
aci

Analytical Characterization and Purity Assessment

The purity of Thiol-C9-PEG5-acid is typically established using a combination of

chromatographic and spectroscopic techniques. The most common methods include High-

Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR)

spectroscopy, and Mass Spectrometry (MS).

Experimental Protocols
1. Purity Determination by High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC (RP-HPLC) is a standard method for assessing the purity of PEGylated

compounds.

 Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 column (e.g., 4.6 mm x 250 mm, 5 pum particle size).

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

Gradient: A linear gradient from 5% to 95% Mobile Phase B over 30 minutes.
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Flow Rate: 1.0 mL/min.
Detection: UV absorbance at 214 nm.

Sample Preparation: Dissolve a small amount of Thiol-C9-PEG5-acid in the initial mobile
phase composition.

Data Analysis: Purity is determined by the peak area percentage of the main component
relative to the total peak area.

. Structural Confirmation by *H Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR spectroscopy is a powerful tool for confirming the chemical structure of Thiol-C9-
PEG5-acid.

Instrumentation: A 400 MHz or higher NMR spectrometer.
Solvent: Deuterated chloroform (CDCIs) or Deuterated methanol (CDsOD).

Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of the
deuterated solvent.

Data Acquisition: Acquire a standard *H NMR spectrum.

Data Analysis: The chemical shifts, splitting patterns, and integration of the peaks should be
consistent with the expected structure of Thiol-C9-PEG5-acid. Key signals to observe
include those for the thiol proton, the methylene protons of the PEG chain, and the protons
of the C9 alkyl chain and the terminal carboxylic acid.

. Molecular Weight Verification by Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight of the compound.
 Instrumentation: An electrospray ionization mass spectrometer (ESI-MS).

o Sample Preparation: Dissolve the sample in a suitable solvent such as methanol or
acetonitrile with 0.1% formic acid.
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» Analysis Mode: Positive or negative ion mode, depending on the adducts formed.

o Data Analysis: The observed mass-to-charge ratio (m/z) should correspond to the calculated
molecular weight of Thiol-C9-PEG5-acid plus or minus the mass of an adduct ion (e.g.,
[M+H]*, [M+Na]*).

Visualizing Workflows and Pathways
Logical Workflow for Supplier Selection

The following diagram illustrates a logical workflow for selecting a suitable commercial source
for Thiol-C9-PEG5-acid, emphasizing the importance of purity verification.
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Caption: Workflow for selecting a Thiol-C9-PEG5-acid supplier.
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Conceptual Signaling Pathway Application

Thiol-C9-PEG5-acid is a linker used in the synthesis of PROTACs (Proteolysis Targeting
Chimeras). The following diagram illustrates the general mechanism of action of a PROTAC.
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Caption: General mechanism of PROTAC action.
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 To cite this document: BenchChem. [A Technical Guide to Commercial Sourcing and Purity of
Thiol-C9-PEG5-acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12415879#commercial-sources-and-purity-of-thiol-
c9-peg5-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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